molecular formula C7H14N2O B8373941 3-t-Butyl-5-pyrazolidone

3-t-Butyl-5-pyrazolidone

Cat. No. B8373941
M. Wt: 142.20 g/mol
InChI Key: ATCHDWWVBOYDRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05221750

Procedure details

In 2.5 liters of ethanol was dissolved 1.0 kg of ethyl pivaloylacetate and 320 g of hydrazine hydrate was added dropwise to the solution under water-cooling. Thereafter, the reaction was performed overnight at room temperature and then 5.0 liters of water was added to the reaction mixture followed by stirring. Crystals thus deposited were recovered by filtration under reduced pressure, washed well with water, then washed with a small amount of methanol, and air-dried. Thus, 812 g of the above-described compound was obtained with a yield of 98.5%.
Name
Quantity
5 L
Type
reactant
Reaction Step One
Quantity
1 kg
Type
reactant
Reaction Step Two
Quantity
320 g
Type
reactant
Reaction Step Two
Quantity
2.5 L
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
[C:1]([CH2:7][C:8]([O:10]CC)=O)(=O)[C:2]([CH3:5])([CH3:4])[CH3:3].O.[NH2:14][NH2:15].O>C(O)C>[C:2]([CH:1]1[CH2:7][C:8](=[O:10])[NH:15][NH:14]1)([CH3:5])([CH3:4])[CH3:3] |f:1.2|

Inputs

Step One
Name
Quantity
5 L
Type
reactant
Smiles
O
Step Two
Name
Quantity
1 kg
Type
reactant
Smiles
C(C(C)(C)C)(=O)CC(=O)OCC
Name
Quantity
320 g
Type
reactant
Smiles
O.NN
Name
Quantity
2.5 L
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
by stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added dropwise to the solution under water-
TEMPERATURE
Type
TEMPERATURE
Details
cooling
FILTRATION
Type
FILTRATION
Details
Crystals thus deposited were recovered by filtration under reduced pressure
WASH
Type
WASH
Details
washed well with water
WASH
Type
WASH
Details
washed with a small amount of methanol
CUSTOM
Type
CUSTOM
Details
air-dried

Outcomes

Product
Details
Reaction Time
8 (± 8) h
Name
Type
product
Smiles
C(C)(C)(C)C1NNC(C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 812 g
YIELD: PERCENTYIELD 98.5%
YIELD: CALCULATEDPERCENTYIELD 98.3%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.